Cas no 90042-23-2 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-)
90042-23-2 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-
CAS No:90042-23-2
MF:C11H10N4O2
MW:230.22270154953
CID:795665
PubChem ID:13437062
Update Time:2025-04-19
[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-
- 5,7-dimethyl-2H-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
- 5,7-Dimethyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
- DTXSID60540795
- 90042-23-2
- 5,7-Dimethyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
- CHEMBL121104
- SCHEMBL10746913
-
- Inchi: 1S/C11H10N4O2/c1-6-3-4-7-8(5-6)14(2)10(16)9-12-13-11(17)15(7)9/h3-5H,1-2H3,(H,13,17)
- InChI Key: OGTTVXKGYOWKQW-UHFFFAOYSA-N
- SMILES: O=C1C2=NNC(N2C2C=CC(C)=CC=2N1C)=O
Computed Properties
- Exact Mass: 230.08037557g/mol
- Monoisotopic Mass: 230.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 65Ų
[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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